![molecular formula C19H23FN6O3 B6449405 6-cyclopropyl-5-fluoro-2-{4-[6-oxo-1-(propan-2-yl)-1,6-dihydropyridazine-3-carbonyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one CAS No. 2549044-36-0](/img/structure/B6449405.png)
6-cyclopropyl-5-fluoro-2-{4-[6-oxo-1-(propan-2-yl)-1,6-dihydropyridazine-3-carbonyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one
Description
6-cyclopropyl-5-fluoro-2-{4-[6-oxo-1-(propan-2-yl)-1,6-dihydropyridazine-3-carbonyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H23FN6O3 and its molecular weight is 402.4 g/mol. The purity is usually 95%.
The exact mass of the compound 6-cyclopropyl-5-fluoro-2-{4-[6-oxo-1-(propan-2-yl)-1,6-dihydropyridazine-3-carbonyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one is 402.18156678 g/mol and the complexity rating of the compound is 878. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 6-cyclopropyl-5-fluoro-2-{4-[6-oxo-1-(propan-2-yl)-1,6-dihydropyridazine-3-carbonyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-cyclopropyl-5-fluoro-2-{4-[6-oxo-1-(propan-2-yl)-1,6-dihydropyridazine-3-carbonyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of organoboron compounds with electrophilic organic groups catalyzed by palladium. Our compound serves as an organoboron reagent in this process, contributing to the creation of complex molecules. Its mild reaction conditions and functional group tolerance make it widely applicable .
Anti-Tubercular and Antibacterial Agents
Derivatives of our compound have been synthesized and evaluated for their anti-tubercular and antibacterial activity. These analogues exhibit promising in vitro results, suggesting their potential as therapeutic agents against tuberculosis and bacterial infections .
Intermediate in Ciprofloxacin Synthesis
Our compound acts as an intermediate during the synthesis of ciprofloxacin hydrochloride, a widely used fluorinated quinolone antibacterial drug. Understanding its role in this process contributes to drug development and optimization .
Antiviral Activity
Certain 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole, which share structural features with our compound, have demonstrated potent antiviral activity against Coxsackie B4 virus. This highlights the potential of related structures in combating viral infections .
Mechanistic Studies
Researchers have investigated the mechanisms of transmetalation involving our compound in SM coupling. Understanding these processes at a molecular level enhances our knowledge of catalysis and reaction mechanisms .
properties
IUPAC Name |
4-cyclopropyl-5-fluoro-2-[4-(6-oxo-1-propan-2-ylpyridazine-3-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN6O3/c1-11(2)26-14(27)6-5-13(23-26)18(29)24-7-9-25(10-8-24)19-21-16(12-3-4-12)15(20)17(28)22-19/h5-6,11-12H,3-4,7-10H2,1-2H3,(H,21,22,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOZKAYGNRVOIAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=O)C=CC(=N1)C(=O)N2CCN(CC2)C3=NC(=C(C(=O)N3)F)C4CC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN6O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-cyclopropyl-5-fluoro-2-[4-(6-oxo-1-propan-2-ylpyridazine-3-carbonyl)piperazin-1-yl]-1H-pyrimidin-6-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-fluoro-2-[4-(1H-imidazole-4-carbonyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449326.png)
![2-[4-(2-ethoxypyridine-3-carbonyl)piperazin-1-yl]-5-fluoro-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449334.png)
![2-{5-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-1,3-thiazole](/img/structure/B6449346.png)
![5-methyl-2-{[2-(oxolane-3-carbonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine](/img/structure/B6449350.png)
![N-cyclohexyl-2-cyclopropylimidazo[1,2-b]pyridazine-6-carboxamide](/img/structure/B6449362.png)
![5-fluoro-2-{4-[2-(4-fluorophenyl)acetyl]piperazin-1-yl}-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449366.png)
![5-fluoro-2-[4-(3-phenylpropanoyl)piperazin-1-yl]-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449374.png)
![4-(4-cyclopropyl-5-fluoro-6-oxo-1,6-dihydropyrimidin-2-yl)-N-[(oxolan-2-yl)methyl]piperazine-1-carboxamide](/img/structure/B6449379.png)
![6-cyclopropyl-5-fluoro-2-[4-(2-methoxypyridine-3-carbonyl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one](/img/structure/B6449380.png)
![6-(3a-{[(5-methylpyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrole-2-carbonyl)-3,4-dihydropyrimidin-4-one](/img/structure/B6449383.png)
![2-[4-(5-bromopyridine-3-carbonyl)piperazin-1-yl]-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one](/img/structure/B6449384.png)
![3-(piperidin-1-yl)-6-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]pyridazine](/img/structure/B6449393.png)
![6-cyclopropyl-5-fluoro-2-{4-[2-(pyridin-4-ylsulfanyl)acetyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one](/img/structure/B6449394.png)
![6-methyl-3-{2-oxo-2-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]ethyl}-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one](/img/structure/B6449406.png)